2-Butyl-4-nitro-1,3-benzoxazole

• IUPAC Name: 2-butyl-4-nitro-1,3-benzoxazole
• InChI: InChI=1S/C11H12N2O3/c1-2-3-7-10-12-11-8(13(14)15)5-4-6-9(11)16-10/h4-6H,2-3,7H2,1H3
• InChI Key: RRIITKVVCDQJHN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C=CC=C2O1)[N+](=O)[O-]
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol

Description

“2-Butyl-4-nitro-1,3-benzoxazole” is a chemical compound with the CAS Number: 923224-88-8 and Linear Formula: C11H12N2O3.

Synthesis Analysis

Benzoxazole synthesis involves the reaction of 2-aminophenol with different aldehydes under various circumstances and with catalysts like nanocatalysts, metal catalysts, ionic liquid catalysts, and a few other catalysts.

Molecular Structure Analysis

The molecular structure of “2-Butyl-4-nitro-1,3-benzoxazole” can be represented by the InChI Code: 1S/C11H12N2O3/c1-2-3-7-10-12-11-8(13(14)15)5-4-6-9(11)16-10/h4-6H,2-3,7H2,1H3.

Chemical Reactions Analysis

The reaction of 2-methylbenzoxazole with 4,6-di (tert-butyl)-3-nitro-1,2-benzoquinone yields 2- (benzoxazole-2-yl)-5,7-di (tert-butyl)-4-nitro-1,3-tropolone.

Physical And Chemical Properties Analysis

The physical form of “2-Butyl-4-nitro-1,3-benzoxazole” is liquid. The molecular weight of the compound is 220.23.

Scientific Research Applications

Antimicrobial Activity

• Researchers have explored the antimicrobial properties of benzoxazole derivatives, including 2-Butyl-4-nitro-1,3-benzoxazole. .

Synthetic Strategies and Green Chemistry

• Researchers have developed various synthetic methods for benzoxazole compounds. One approach involves using 2-aminophenol and aldehydes under reflux conditions. .

Mechanism of Action

Target of Action

2-Butyl-4-nitro-1,3-benzoxazole is a derivative of benzoxazole, a heterocyclic aromatic compound . Benzoxazole derivatives are known to target various enzymes or proteins such as DNA topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, cholinesterases, etc., that are involved in the pathway of disease formation and proliferation .

Mode of Action

The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets. The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .

Biochemical Pathways

Benzoxazole derivatives are known to interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .

Pharmacokinetics

The compound’s molecular weight (22023) and physical form (liquid) suggest that it may have good bioavailability .

Result of Action

Benzoxazole derivatives are known to exhibit a wide range of biological activities including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties .

Safety and Hazards

The safety information for “2-Butyl-4-nitro-1,3-benzoxazole” includes the following hazard statements: H302, H312, H332. The precautionary statements include: P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. It exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on. There has been a large upsurge in the synthesis of benzoxazole via different pathways.